Cas no 157869-04-0 (Cinnoline, 4-bromo-3-(4-nitrophenyl)-)
157869-04-0 structure
Product Name:Cinnoline, 4-bromo-3-(4-nitrophenyl)-
CAS No:157869-04-0
MF:C14H8BrN3O2
MW:330.136221885681
CID:1336607
Update Time:2024-08-18
Cinnoline, 4-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cinnoline, 4-bromo-3-(4-nitrophenyl)-
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- Inchi: 1S/C14H8BrN3O2/c15-13-11-3-1-2-4-12(11)16-17-14(13)9-5-7-10(8-6-9)18(19)20/h1-8H
- InChI Key: LRPXMZBBMYAIEC-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC=C2)=C(Br)C(C2=CC=C([N+]([O-])=O)C=C2)=N1
Computed Properties
- Exact Mass: 328.98004
Experimental Properties
- Density: 1.623±0.06 g/cm3(Predicted)
- Melting Point: 216-217 °C(Solv: toluene (108-88-3); hexane (110-54-3))
- Boiling Point: 485.3±55.0 °C(Predicted)
- PSA: 68.92
- pka: -1.32±0.10(Predicted)
Cinnoline, 4-bromo-3-(4-nitrophenyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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